Cas no 898420-24-1 (2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-propylacetamide)

• Product Name: 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-propylacetamide
• CAS No: 898420-24-1
• MF: C₂₂H₂₉N₃O₄
• MW: 399.483365774155
• CID: 5482093
• Update Time: 2025-06-25

2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-[(4-benzylpiperazin-1-yl)methyl]-4-oxopyran-3-yl]oxy-N-propylacetamide
• 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-propylacetamide

• Inchi： 1S/C22H29N3O4/c1-2-8-23-22(27)17-29-21-16-28-19(13-20(21)26)15-25-11-9-24(10-12-25)14-18-6-4-3-5-7-18/h3-7,13,16H,2,8-12,14-15,17H2,1H3,(H,23,27)
• InChI Key： ZTUAIUFYGJVDLJ-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)COC1C(=O)C=C(CN2CCN(CC3=CC=CC=C3)CC2)OC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-propylacetamide

Professional Introduction to Compound with CAS No. 898420-24-1 and Product Name: 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-propylacetamide

The compound with the CAS number 898420-24-1 and the product name 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-propylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates a pyran ring system, which is a common scaffold in bioactive molecules, alongside a benzylpiperazine moiety, known for its role in modulating biological pathways.

Recent research in the realm of pharmacological agents has highlighted the importance of heterocyclic compounds in developing novel therapeutic entities. The pyran ring in this compound contributes to its stability and bioavailability, making it a promising candidate for further investigation. The presence of the 4-benzylpiperazine group suggests potential interactions with various biological targets, including receptors and enzymes that play crucial roles in neurological and cardiovascular diseases. This structural feature aligns well with the current trend toward designing molecules that can selectively interact with specific biological pathways.

The acetamide moiety at the N-terminal of the molecule is another key feature that enhances its pharmacological profile. Acetamides are known to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. The combination of these functional groups within the same molecular framework suggests that this compound may possess multiple modes of action, which could be advantageous in treating complex diseases.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural complexity of 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-propylacetamide makes it an ideal candidate for these techniques. Advanced computational methods can help elucidate its binding interactions with potential target proteins, providing insights into its mechanism of action. Such studies are crucial for optimizing its pharmacokinetic properties and reducing off-target effects.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The benzylpiperazine moiety is particularly relevant here, as it is known to interact with serotonin receptors, which are implicated in conditions such as depression, anxiety, and obsessive-compulsive disorder. Recent studies have shown that molecules containing this structural motif can modulate serotonin levels, leading to therapeutic effects. The pyran ring system further enhances its suitability for neurological applications by improving blood-brain barrier penetration.

The pharmaceutical industry has been increasingly interested in developing small molecules that can cross the blood-brain barrier (BBB) efficiently. This barrier protects the brain from harmful substances but also limits the entry of therapeutic agents. The structural features of 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-propylacetamide, particularly the presence of lipophilic groups like the benzylpiperazine moiety, make it a good candidate for BBB penetration. This property is essential for treating central nervous system (CNS) disorders effectively.

Moreover, the compound's ability to interact with multiple biological targets suggests that it may have applications beyond neurological disorders. For instance, some studies have indicated that molecules containing acetamide groups can exhibit anti-inflammatory properties by inhibiting certain enzymes involved in inflammation pathways. This dual functionality makes 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran}-3 -yl}oxy)-N-propylacetamide a versatile candidate for developing multi-target drugs.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to construct the complex framework efficiently. The synthesis process also emphasizes minimizing side reactions to obtain a pure final product suitable for pharmacological testing.

In conclusion, 2-{(6-(4-benzyl piperazin -1 - yl)methyl - 4 - oxo - 4 H - pyran -3 - yl}oxy)-N-prop y lacet amide (CAS No. 898420 -24 -1) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential applications in treating various diseases. Its unique structural features, including the pyran ring, benzyl piperazine, and acetamide, make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, compounds like this one will play a crucial role in addressing unmet medical needs.